Cas no 2171764-64-8 (4-({bicyclo3.1.0hexan-3-yl}methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-({bicyclo3.1.0hexan-3-yl}methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171764-64-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6570546
• PubChem ID: 165583232
• Update Time: 2025-08-04

4-({bicyclo3.1.0hexan-3-yl}methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({bicyclo3.1.0hexan-3-yl}methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171764-64-8
• 4-[({bicyclo[3.1.0]hexan-3-yl}methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1533433

• Inchi： 1S/C27H30N2O5/c30-25(31)10-9-24(26(32)28-14-16-11-17-13-18(17)12-16)29-27(33)34-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23-24H,9-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PVRORKFWRIPSRU-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1CC2CC2C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-({bicyclo3.1.0hexan-3-yl}methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-({bicyclo3.1.0hexan-3-yl}methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171764-64-8)

The compound 4-({bicyclo3.1.0hexan-3-yl}methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171764-64-8, represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a bicyclic hexane moiety and multiple functional groups that contribute to its unique chemical and biological properties.

At the core of this molecule lies a bicyclo3.1.0hexan-3-yl substituent, which introduces a rigid three-membered ring system into the molecular architecture. This bicyclic structure is known for its stability and ability to influence the conformational flexibility of the molecule, making it a valuable scaffold for drug design. The presence of a methyl group attached to this bicyclic unit further enhances the compound's reactivity and potential for further functionalization.

The carbamoyl group, positioned at the fourth carbon of the molecule, serves as a key functional moiety that can participate in various biochemical interactions. This group is often utilized in medicinal chemistry due to its ability to form hydrogen bonds and its role as a pharmacophore in many bioactive compounds. The second part of the name, {(9H-fluoren-9-yl)methoxycarbonyl}amino, introduces a fluorene-based moiety linked through a methoxycarbonyl group, which is commonly used in peptide mimetics and other biologically relevant molecules.

The fluorene ring is particularly interesting from a chemical perspective, as it offers high electronic stability and can be easily modified for specific applications. The methoxycarbonyl group not only enhances the solubility of the compound but also provides a site for further derivatization, allowing researchers to tailor its properties for targeted biological activities.

This compound's structural complexity suggests multiple potential applications in pharmaceutical research. Its unique combination of functional groups makes it a candidate for use in drug discovery programs aimed at developing novel therapeutics for various diseases. The bicyclo3.1.0hexan-3-yl moiety, in particular, has been explored in several studies for its ability to modulate enzyme activity and interact with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. By leveraging machine learning algorithms and molecular docking techniques, researchers can simulate how this compound might interact with biological receptors and enzymes, providing insights into its potential therapeutic efficacy.

The (9H-fluoren-9-yl)methoxycarbonyl}amino part of the molecule has also been studied for its role in enhancing drug delivery systems. Fluorene derivatives are known for their stability and compatibility with various pharmaceutical formulations, making them ideal candidates for improving the bioavailability and targeted action of drugs.

In addition to its pharmaceutical applications, this compound may find utility in materials science and industrial chemistry. Its complex structure and multiple functional groups make it a versatile building block for synthesizing more intricate molecules with specialized properties.

The synthesis of such complex compounds often presents significant challenges due to their intricate stereochemistry and multiple reactive sites. However, modern synthetic methodologies have made considerable progress in overcoming these hurdles, enabling the efficient production of high-quality samples for research purposes.

As research continues to uncover new applications for this class of molecules, compounds like 4-({bicyclo3.1.0hexan-3-yl}methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171764-64-8) are expected to play an increasingly important role in both academic research and industrial development.